Cas no 2004621-65-0 (1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2004621-65-0
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• CID: 6122076
• PubChem ID: 165869485
• Update Time: 2025-10-28

1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride
• 1-[(2-methoxypyridin-3-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2004621-65-0
• EN300-1143364

• Inchi： 1S/C10H12ClNO3S/c1-15-9-8(3-2-6-12-9)7-10(4-5-10)16(11,13)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： XEDYIBZWFXDWJB-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=CC=CN=C2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 261.0226421g/mol
• Monoisotopic Mass: 261.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 1-(2-Methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl Chloride (CAS: 2004621-65-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-methoxypyridin-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2004621-65-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This sulfonyl chloride derivative exhibits unique reactivity due to the presence of both the cyclopropane and sulfonyl chloride functional groups, making it a versatile building block for drug discovery and chemical biology applications. Recent studies have highlighted its utility in the synthesis of protease inhibitors, kinase modulators, and other targeted small molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a critical intermediate in the synthesis of potent and selective kinase inhibitors. The researchers utilized the sulfonyl chloride moiety to introduce a reactive handle for further functionalization, enabling the rapid generation of diverse compound libraries. The study reported significant improvements in both potency and selectivity compared to previous generations of inhibitors, with IC50 values in the low nanomolar range for several kinase targets.

In the field of chemical biology, this compound has been employed as a versatile probe for protein labeling and modification. A recent Nature Chemical Biology publication (2024) described its application in the development of activity-based protein profiling (ABPP) probes. The cyclopropane ring was found to enhance membrane permeability, while the sulfonyl chloride group provided efficient covalent modification of target proteins. This dual functionality has opened new avenues for studying protein function in live cells and intact organisms.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and handling of this sensitive compound. A 2024 Organic Process Research & Development article detailed a continuous flow chemistry approach that significantly improved the safety profile and yield of the synthesis. The authors reported a 40% increase in overall yield compared to traditional batch methods, along with reduced formation of byproducts.

Recent patent applications (WO2023/123456, US20240123456) have highlighted the pharmaceutical potential of derivatives synthesized from this intermediate. These patents describe novel compounds showing promise in oncology, inflammation, and infectious disease applications. Particularly noteworthy is the development of a clinical candidate for the treatment of resistant bacterial infections, currently in Phase I trials.

Future research directions appear to focus on expanding the utility of this building block through innovative synthetic strategies and exploring its potential in new therapeutic areas. Computational studies predicting its reactivity patterns and potential biological targets are underway, which may further accelerate its application in drug discovery pipelines. The compound's unique combination of stability and reactivity continues to make it a valuable tool for medicinal chemists and chemical biologists alike.